Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate

• IUPAC Name: ethyl 6-fluoro-4-oxo-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C12H10FNO3/c1-2-17-12(16)9-6-14-10-4-3-7(13)5-8(10)11(9)15/h3-6H,2H2,1H3,(H,14,15)
• InChI Key: LNPRCADPRULVTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC2=C(C1=O)C=C(C=C2)F
• Molecular Formula: C12H10FNO3
• DSSTOX Substance ID: DTXSID80351825
• Molecular Weight: 235.21 g/mol
• CAS RN: 71083-00-6, 318-35-4

Description

Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate is a chemical compound with the molecular formula C12H10FNO3. It is used in laboratory settings.

Synthesis Analysis

The synthesis of Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate involves several steps. One method involves the use of polyphosphoric acid (PPA) and phosphorousoxychloride (POCl3). The reaction mixture is heated to 75°C for 8 hours. After completion of the reaction, the mixture is quenched slowly with a 10% sodium hydroxide solution, and the solid separated is filtered, dried, and washed with diethyl ether.

Molecular Structure Analysis

The molecular structure of Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate consists of 12 carbon atoms, 10 hydrogen atoms, 1 fluorine atom, 1 nitrogen atom, and 3 oxygen atoms.

Chemical Reactions Analysis

The chemical reactions involving Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate are complex and depend on the conditions and reagents used. In one synthesis method, the compound is formed through a reaction involving polyphosphoric acid (PPA) and phosphorousoxychloride (POCl3).

Physical And Chemical Properties Analysis

Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate is a solid at room temperature. It has a molecular weight of 235.21. The compound has a number of heavy atoms: 17, and a number of aromatic heavy atoms: 10.

Scientific Research Applications

Synthesis and Chemical Properties

• Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate serves as an important intermediate in the synthesis of antibacterial fluoroquinolones (Rádl, 1994).
• The compound demonstrates varied reactions in the presence of different bases and hydrous solvents, affecting the ratio of N-and O-ethylated products, as investigated using HPLC methods (Guo Hui, 1993).

Antibacterial Activity

• Several derivatives of this compound, specifically those involving substitution at the 1-position, show significant antibacterial activities. Notably, compounds like 1-(substituted-benzyl)-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acids have been synthesized and tested for their antibacterial properties (Sheu et al., 1998).

Structure-Activity Relationships

• Research into the structure-activity relationships of similar compounds, like 1-ethyl-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acids, provides insights into the antibacterial efficacy of these compounds. Certain derivatives have shown higher activity against Gram-positive and Gram-negative bacteria compared to existing drugs (Koga et al., 1980).

Novel Synthesis Methods

• Innovative synthesis methods for compounds similar to ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate have been developed, such as the use of microwave-assisted reactions and specific catalysts, which enhance the efficiency and yield of these compounds (Song Bao-an, 2012).

Antioxidative or Prooxidative Effects

• Studies on derivatives of 4-hydroxyquinoline, like ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate, indicate their potential antioxidative or prooxidative effects on free-radical-initiated hemolysis of erythrocytes, which is significant for understanding their pharmacological profiles (Liu et al., 2002).

Safety and Hazards

The compound is classified as potentially hazardous. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.